Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Synthetic Challenge of a Key Pharmaceutical Intermediate
1-Carbamoylcyclohexane-1-carboxylic acid, also known as 1,1-cyclohexane diacetic acid monoamide, is a molecule of significant interest due to its role as a precursor to the anticonvulsant drug Gabapentin.[1][2][3][4][5] The reliable and reproducible synthesis of this intermediate is paramount for ensuring consistent quality and yield in pharmaceutical manufacturing. This guide will dissect and compare three primary synthetic pathways: the Bucherer-Bergs reaction, the Strecker synthesis, and a method involving the amination of 1,1-cyclohexanediacetic anhydride. Each route presents a unique set of advantages and challenges that impact its suitability for different research and production scales.
Method 1: The Bucherer-Bergs Reaction
The Bucherer-Bergs reaction is a classic multicomponent reaction that synthesizes hydantoins from a ketone, cyanide salt, and ammonium carbonate.[6] In the context of our target molecule, cyclohexanone is converted to the corresponding spiro-hydantoin, which is then hydrolyzed to yield 1-Carbamoylcyclohexane-1-carboxylic acid.
The Chemistry Behind the Bucherer-Bergs Reaction
The reaction proceeds through the in-situ formation of an aminonitrile from the ketone, which then reacts with carbon dioxide (from the decomposition of ammonium carbonate) to form a carbamic acid. This intermediate subsequently undergoes intramolecular cyclization to yield the stable hydantoin ring.[6] The thermodynamically controlled nature of this reaction often leads to a single, stable isomer, which can be a significant advantage for reproducibility.[7]
dot
digraph "Bucherer-Bergs Reaction" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];
Cyclohexanone [label="Cyclohexanone"];
Reagents [label="KCN, (NH4)2CO3\nHeat", shape=plaintext];
Hydantoin [label="Spiro-5,5-(pentamethylene)hydantoin"];
Hydrolysis [label="Base Hydrolysis\n(e.g., NaOH)", shape=plaintext];
Product [label="1-Carbamoylcyclohexane-\n1-carboxylic acid"];
Cyclohexanone -> Hydantoin [label="Multicomponent\nReaction"];
Hydantoin -> Product [label="Ring Opening"];
Reagents -> Cyclohexanone [style=invis];
Hydrolysis -> Hydantoin [style=invis];
}
dot
Caption: Workflow of the Bucherer-Bergs synthesis pathway.
Experimental Protocol: Bucherer-Bergs Synthesis
Step 1: Synthesis of Spiro-5,5-(pentamethylene)hydantoin
-
In a suitable reaction vessel, combine cyclohexanone, potassium cyanide (KCN), and ammonium carbonate in a molar ratio of approximately 1:2:2.[6]
-
Add a solvent system, typically a mixture of ethanol and water, to facilitate the reaction.[6]
-
Heat the mixture to reflux (approximately 80-100°C) with vigorous stirring.[6] The reaction time can vary significantly, from several hours to over a day, depending on the scale and specific conditions.[7]
-
Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).
-
Upon completion, cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the hydantoin product.[6]
-
Isolate the crude spiro-hydantoin by filtration, wash with cold water, and dry.
-
Purify the product by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.[6]
Step 2: Hydrolysis to 1-Carbamoylcyclohexane-1-carboxylic acid
-
Suspend the purified spiro-hydantoin in an aqueous solution of a strong base, such as sodium hydroxide.[8]
-
Heat the mixture to facilitate the hydrolysis of the hydantoin ring. The temperature and reaction time will need to be optimized to ensure complete conversion while minimizing side reactions.
-
After hydrolysis is complete, cool the reaction mixture and carefully acidify with a strong acid to a pH of 1-2 to precipitate the final product.[9]
-
Isolate the 1-Carbamoylcyclohexane-1-carboxylic acid by filtration, wash with cold water, and dry.
-
Further purification can be achieved by recrystallization.
Method 2: The Strecker Synthesis
The Strecker synthesis is another fundamental method for producing α-amino acids and their derivatives.[10] It involves the reaction of a ketone with an amine and a cyanide source to form an α-aminonitrile, which is subsequently hydrolyzed to the carboxylic acid.
The Chemistry Behind the Strecker Synthesis
The reaction begins with the formation of an imine from cyclohexanone and ammonia. A cyanide ion then attacks the imine carbon to form 1-amino-1-cyanocyclohexane. This aminonitrile is the key intermediate that is then hydrolyzed under acidic or basic conditions to yield the target carboxylic acid.[10] The stereochemical outcome of the Strecker synthesis can be influenced by the reaction conditions, which can present a challenge to reproducibility if not carefully controlled.[7]
dot
digraph "Strecker Synthesis" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];
Cyclohexanone [label="Cyclohexanone"];
Reagents [label="NH3, KCN", shape=plaintext];
Aminonitrile [label="1-Amino-1-cyanocyclohexane"];
Hydrolysis [label="Acid or Base\nHydrolysis", shape=plaintext];
Product [label="1-Carbamoylcyclohexane-\n1-carboxylic acid"];
Cyclohexanone -> Aminonitrile [label="Imination &\nCyanation"];
Aminonitrile -> Product [label="Nitrile Hydrolysis"];
Reagents -> Cyclohexanone [style=invis];
Hydrolysis -> Aminonitrile [style=invis];
}
dot
Caption: Workflow of the Strecker synthesis pathway.
Experimental Protocol: Strecker Synthesis
Step 1: Synthesis of 1-Amino-1-cyanocyclohexane
-
In a reaction vessel, combine cyclohexanone with a source of ammonia (e.g., ammonium chloride) and a cyanide salt (e.g., potassium cyanide).
-
The reaction is typically carried out in an aqueous or alcoholic solvent.
-
Stir the mixture at a controlled temperature (often ambient or slightly elevated) until the formation of the aminonitrile is complete.
-
The aminonitrile intermediate can be isolated by extraction into an organic solvent, followed by removal of the solvent.
Step 2: Hydrolysis to 1-Carbamoylcyclohexane-1-carboxylic acid
-
Subject the crude aminonitrile to hydrolysis by heating with either a strong acid (e.g., hydrochloric acid) or a strong base (e.g., sodium hydroxide).
-
If basic hydrolysis is used, the initial product will be the carboxylate salt, which must be neutralized with a strong acid to precipitate the final carboxylic acid.
-
Isolate the product by filtration, wash with cold water, and dry.
-
Recrystallization from a suitable solvent can be used for further purification.
Method 3: Amination of 1,1-Cyclohexanediacetic Anhydride
This method offers a more direct route to the target molecule, avoiding the use of cyanide salts, which is a significant advantage in terms of safety and environmental considerations. This pathway is often favored in industrial settings.[1][3][4][11][12]
The Chemistry Behind the Anhydride Amination
This synthesis involves the preparation of 1,1-cyclohexanediacetic anhydride from 1,1-cyclohexanediacetic acid. The anhydride is then reacted with ammonia in a nucleophilic acyl substitution reaction. The ammonia selectively attacks one of the carbonyl groups of the anhydride, leading to the opening of the ring and the formation of the monoamide, which is our target molecule.
dot
digraph "Anhydride_Amination" {
graph [rankdir="LR", splines=ortho, nodesep=0.5];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];
Diacid [label="1,1-Cyclohexanediacetic\nAcid"];
Anhydride [label="1,1-Cyclohexanediacetic\nAnhydride"];
Ammonia [label="Aqueous Ammonia", shape=plaintext];
Product [label="1-Carbamoylcyclohexane-\n1-carboxylic acid"];
Diacid -> Anhydride [label="Dehydration"];
Anhydride -> Product [label="Amination"];
Ammonia -> Anhydride [style=invis];
}
dot
Caption: Workflow of the anhydride amination pathway.
Experimental Protocol: Anhydride Amination
Step 1: Preparation of 1,1-Cyclohexanediacetic Anhydride
-
Heat 1,1-cyclohexanediacetic acid with a dehydrating agent, such as acetic anhydride, at reflux.
-
After the reaction is complete, the excess acetic anhydride and acetic acid byproduct are removed by distillation, often under reduced pressure, to yield the crude anhydride.[13]
Step 2: Amination to 1,1-Cyclohexanediacetic Acid Monoamide
-
React the 1,1-cyclohexanediacetic anhydride with a concentrated aqueous solution of ammonia (e.g., 25-35 wt%).[11][12]
-
It is crucial to maintain the reaction temperature below 20°C to ensure selectivity and prevent side reactions.[11][12]
-
A molar excess of ammonia (5 to 10-fold) is typically used.[11][12]
-
After the amination is complete, neutralize the reaction mixture with an aqueous solution of a strong acid, such as sulfuric acid, to a slightly acidic pH. This will precipitate the crude product.[11][12]
-
Isolate the crude 1-Carbamoylcyclohexane-1-carboxylic acid by filtration.
-
Purify the product by recrystallization from a suitable solvent system, such as aqueous acetonitrile.[11]
Comparative Analysis and Reproducibility
| Parameter | Bucherer-Bergs Reaction | Strecker Synthesis | Anhydride Amination |
| Starting Materials | Cyclohexanone, KCN, (NH4)2CO3 | Cyclohexanone, NH3, KCN | 1,1-Cyclohexanediacetic acid |
| Key Intermediates | Spiro-hydantoin | α-Aminonitrile | 1,1-Cyclohexanediacetic anhydride |
| Reported Yield | Variable, can be high | Generally moderate to good | High (up to 93-99%)[9][13] |
| Purity | Generally good after recrystallization | Can require careful purification | High (up to 99.5%)[9] |
| Safety Concerns | Use of cyanide salts | Use of cyanide salts | Use of dehydrating agents |
| Reproducibility | Generally good due to thermodynamic control | Can be sensitive to reaction conditions | High, with well-defined protocols |
| Scalability | Moderate | Moderate | High, favored for industrial production |
Factors Affecting Reproducibility:
-
Bucherer-Bergs Reaction: The key to reproducibility lies in controlling the temperature and reaction time to ensure complete conversion to the thermodynamically favored hydantoin. The purity of the starting materials is also critical. Incomplete reaction or side reactions can complicate the purification of the hydantoin intermediate.
-
Strecker Synthesis: This reaction's reproducibility can be challenging due to the number of equilibria involved. The formation of the imine and the subsequent nucleophilic attack by cyanide are sensitive to pH and temperature. The hydrolysis step must also be carefully controlled to avoid the formation of byproducts.
-
Anhydride Amination: This method generally offers the highest reproducibility, especially when following established protocols from patents.[11][12] The critical parameters to control are the temperature during amination to ensure regioselectivity, and the precise neutralization to achieve efficient precipitation of the pure product.
Conclusion and Recommendations
For laboratory-scale synthesis where the use of cyanide is permissible, both the Bucherer-Bergs and Strecker syntheses are viable options. The Bucherer-Bergs reaction may offer an advantage in terms of producing a stable, crystalline intermediate that is easier to purify, potentially leading to better overall reproducibility.
For industrial applications and large-scale synthesis, the Anhydride Amination method is the superior choice. It avoids the use of highly toxic cyanide salts, proceeds with high yield and purity, and has been demonstrated to be a robust and reproducible process. The availability of detailed protocols in the patent literature further enhances its reliability.[1][3][4][11][12]
Ultimately, the choice of synthetic route will depend on the specific requirements of the researcher or organization, including scale, available equipment, safety protocols, and desired purity of the final product. This guide provides the foundational knowledge to make an informed decision and to troubleshoot potential issues in the synthesis of this important pharmaceutical intermediate.
References
- The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. PMC.
- PROCESS FOR THE PREPARATION OF GABAPENTIN.
- Bucherer-Bergs Reaction. Alfa Chemistry.
- WO2003002517A1 - Process for the preparation of 1.1-cyclohexane diacetic acid monoamide.
- Synthesis, Characterization of some gabapentin derivatives by Green Chemistry.
- CN103333081A - Preparation method of 1,1-cyclohexanediacetic acid mono amide.
- CN101475466B - Preparation method of 1,1-cyclohexanediacetic acid.
- Hydrolysis of hydantoin to hydantoin acid. | Download Scientific Diagram.
- US20080103334A1 - Process For Synthesis Of Gabapentin.
- US7417166B2 - Process for the preparation of gabapentin.
- Stereochemistry of the Bucherer–Bergs and Strecker Reactions of 4-tert-Butylcyclohexanone.
- New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. ScienceDirect.
- Synthesis and Evaluation of Cyclohexane Carboxylic Acid Head Group Containing Isoxazole and Thiazole Analogs as DG
- WO/2003/002517 PROCESS FOR THE PREPARATION OF 1.1-CYCLOHEXANE DIACETIC ACID MONOAMIDE.
- WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds.
- Strecker amino acid synthesis. Wikipedia.
- Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal.
- US4169952A - Process for the preparation of cyclohexanone-2-carboxamide.
- Application Notes and Protocols for the Synthesis of Gabapentin
- Multicomponent Synthesis of Hydantoins via Bucherer–Bergs Reaction. Journal of Synthetic Chemistry.
- Stereochemistry of the conventional and modified Bucherer–Bergs reactions of 2-substituted cyclohexanones.
- PROCESS FOR THE PREPARATION OF GABAPENTIN.
- 1,1-Cyclohexanediacetic acid mono amide synthesis. ChemicalBook.
- 137307-65-4 | 1-Carbamoylcyclohexane-1-carboxylic acid. ChemScene.
- 1-methylcyclohexane carboxylic acid synthesis. YouTube.
- 1: Reaction pathway for the hydrolysis of hydantoin to form enantiomerically pure amino acids (adapted from Bommarius et al., 1998).
- US3288847A - Preparation of 1, 4-cyclohexadiene-1-carboxylic acid.
Sources